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Compound of Interest

Compound Name: (S)-Navlimetostat

Cat. No.: B10830322 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like (S)-Navlimetostat are paramount to ensuring

laboratory safety and environmental protection. While specific disposal protocols for (S)-
Navlimetostat are not readily available, this guide provides a comprehensive framework based

on general best practices for chemical and pharmaceutical waste management, supplemented

by available safety data for similar compounds.

Hazard Profile and Safety Considerations
(S)-Navlimetostat is a potent inhibitor of the PRMT5/MTA complex.[1][2][3] Although a specific

Safety Data Sheet (SDS) for (S)-Navlimetostat is not publicly accessible, an SDS for a related

compound indicates potential hazards that should be considered as a precautionary measure.

These include being harmful if swallowed, causing serious eye damage, and being harmful to

aquatic life. Therefore, appropriate personal protective equipment (PPE), including safety

glasses or goggles and gloves, should be worn at all times when handling this compound.

Hazard Classification Precautionary Statement

Acute Toxicity, Oral (Category 4) Harmful if swallowed.

Serious Eye Damage (Category 1) Causes serious eye damage.

Acute Aquatic Hazard (Category 3) Harmful to aquatic life.
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Step-by-Step Disposal Protocol
The following procedure is a general guideline. Always consult your institution's Environmental

Health and Safety (EHS) department and adhere to local, state, and federal regulations for

chemical waste disposal.

Segregation of Waste:

Do not mix (S)-Navlimetostat waste with biohazardous or radioactive waste unless

explicitly permitted by your institution's protocols.[4]

Keep (S)-Navlimetostat waste separate from other chemical waste streams to avoid

unintended reactions.

Decontamination of Labware:

All glassware, containers, and equipment that have come into contact with (S)-
Navlimetostat should be decontaminated.

Rinse contaminated items with an appropriate solvent (e.g., ethanol or isopropanol),

collecting the rinse as chemical waste.

After the initial solvent rinse, wash with soap and water.

Disposal of Unused or Expired Compound:

Preferred Method: Licensed Waste Disposal Vendor. The most responsible method for

disposing of unused or expired (S)-Navlimetostat is to transfer it to a licensed hazardous

waste disposal company. This ensures the compound is handled and destroyed in an

environmentally sound manner.

Alternative Method (if permitted by your institution): If a licensed vendor is not accessible,

and for very small quantities, the following procedure may be considered, but only after

consulting with your EHS department:

Mix the (S)-Navlimetostat with an inert, non-combustible absorbent material such as

vermiculite, sand, or cat litter.[5][6] This should be done in a designated fume hood.
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Place the mixture in a sealed, properly labeled container. The label should clearly state "

(S)-Navlimetostat waste" and include the appropriate hazard symbols.

Dispose of the sealed container in the designated chemical waste stream as directed by

your institution.

Disposal of Contaminated Materials:

PPE (gloves, lab coats) and other solid materials (e.g., absorbent pads, weigh boats)

contaminated with (S)-Navlimetostat should be collected in a dedicated, sealed plastic

bag or container.

Label the container as "(S)-Navlimetostat contaminated debris" and dispose of it through

your institution's chemical waste program.

Under no circumstances should (S)-Navlimetostat or its containers be disposed of in the

regular trash or flushed down the drain.[6] The potential harm to aquatic life necessitates

stringent adherence to proper disposal protocols.

Experimental Workflow for Disposal
The logical flow for the proper disposal of (S)-Navlimetostat is outlined in the diagram below.

This workflow emphasizes decision-making based on institutional guidelines and the nature of

the waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b10830322?utm_src=pdf-body
https://www.benchchem.com/product/b10830322?utm_src=pdf-body
https://www.benchchem.com/product/b10830322?utm_src=pdf-body
https://www.benchchem.com/product/b10830322?utm_src=pdf-body
https://www.oncolink.org/cancer-treatment/cancer-medications/medication-safety/safe-medication-disposal
https://www.benchchem.com/product/b10830322?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow for (S)-Navlimetostat

Start: (S)-Navlimetostat Waste Generated

Consult Institutional EHS Guidelines & Local Regulations

Identify Waste Type

Unused/Expired (S)-Navlimetostat

Pure Compound

Contaminated Labware (Glassware, etc.)

Labware

Contaminated Solids (PPE, absorbent pads)

Solids

Preferred: Transfer to a Licensed Hazardous Waste Vendor
Alternative (if permitted):

1. Mix with inert absorbent material.
2. Place in a sealed, labeled container.

If vendor not available & EHS approves

Decontaminate:
1. Rinse with appropriate solvent (collect rinse as waste).

2. Wash with soap and water.
Package in a sealed, labeled container for chemical waste.

Dispose through Institutional Chemical Waste Program

Click to download full resolution via product page

Caption: Disposal decision workflow for (S)-Navlimetostat.

By adhering to these guidelines and prioritizing consultation with institutional safety experts,

researchers can ensure the safe and environmentally responsible disposal of (S)-
Navlimetostat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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